Cas no 67804-27-7 (trans-2,5-Dimethylmorpholine)

• Product Name: trans-2,5-Dimethylmorpholine
• CAS No: 67804-27-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD14586372
• CID: 3164173
• PubChem ID: 641782
• Update Time: 2025-05-20

trans-2,5-Dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• trans-2,5-Dimethylmorpholine
• trans-2,5-Dimethyl-morpholine
• MFCD19237826
• 1639924-58-5
• DTXCID90300021
• morpholine, 2,5-dimethyl-, (2S,5R)-
• DTXSID50348949
• DS-19634
• 2,3-Diaminopyridine-d3
• 67804-27-7
• (2S,5R)-2,5-dimethylmorpholine
• 2,3-Pyridinediamine-3
• AKOS006335637
• s11084
• SCHEMBL10654602
• MFCD14586372
• (2S,5R)-2,5-dimethylmorpholin

• MDL： MFCD14586372
• Inchi： 1S/C6H13NO/c1-5-4-8-6(2)3-7-5/h5-7H,3-4H2,1-2H3/t5-,6+/m1/s1
• InChI Key： RPSYMAMREDJAES-RITPCOANSA-N
• SMILES： O1C[C@@H](C)NC[C@@H]1C

Computed Properties

• Exact Mass: 115.099714038Da
• Monoisotopic Mass: 115.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Additional information on trans-2,5-Dimethylmorpholine

Introduction to trans-2,5-Dimethylmorpholine (CAS No. 67804-27-7)

trans-2,5-Dimethylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 67804-27-7, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a morpholine backbone with two methyl substituents at the 2 and 5 positions, imparts distinct chemical reactivity and stereochemistry that make it a valuable intermediate in synthetic chemistry.

The morpholine core is a six-membered heterocyclic ring containing an oxygen atom and two nitrogen atoms, which contributes to the compound's versatility in forming hydrogen bonds and participating in various chemical reactions. The trans-configuration of the methyl groups at the 2 and 5 positions enhances its stability and influences its interactions with biological targets. This configuration is particularly important in pharmaceutical applications, where stereochemical specificity can significantly impact efficacy and selectivity.

In recent years, trans-2,5-Dimethylmorpholine has been explored for its role in the synthesis of novel therapeutic agents. Its structural framework is conducive to modifications that can tailor pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity. Researchers have leveraged this compound in the development of small-molecule drugs targeting various diseases, including neurological disorders and inflammatory conditions. The compound's ability to act as a scaffold for further functionalization makes it a promising candidate for medicinal chemistry investigations.

One of the most compelling aspects of trans-2,5-Dimethylmorpholine is its utility in constructing complex molecular architectures. Its morpholine ring can serve as a key pharmacophore, interacting with biological receptors or enzymes in a manner that elicits a desired therapeutic response. For instance, studies have demonstrated its potential in designing ligands for G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. The methyl substituents at the 2 and 5 positions can be further functionalized to enhance binding interactions or modulate activity.

The synthesis of trans-2,5-Dimethylmorpholine typically involves multi-step organic transformations, often starting from commercially available precursors such as morpholine or its derivatives. Advanced synthetic methodologies, including asymmetric catalysis and transition-metal-mediated reactions, have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. These synthetic approaches highlight the compound's importance not only as a final product but also as a building block for more complex molecules.

Recent advancements in computational chemistry have further enhanced the understanding of trans-2,5-Dimethylmorpholine's reactivity and interactions. Molecular modeling studies have provided insights into how this compound binds to biological targets at the atomic level. These insights are invaluable for drug design, allowing researchers to predict and optimize properties such as binding affinity and selectivity before experimental validation. The integration of computational methods with traditional synthetic chemistry has accelerated the discovery process for novel therapeutics.

In addition to its pharmaceutical applications, trans-2,5-Dimethylmorpholine has shown promise in material science research. Its ability to form stable complexes with other molecules makes it useful in developing functional materials such as polymers or liquid crystals. These materials could find applications in electronics, coatings, or specialty chemicals where precise molecular architecture is essential.

The safety profile of trans-2,5-Dimethylmorpholine is another critical consideration in its application. While not classified as hazardous under standard conditions, proper handling protocols should be followed to ensure safe laboratory practices. Studies on its toxicity and environmental impact are ongoing to fully understand its behavior in different contexts.

The future directions for research on trans-2,5-Dimethylmorpholine are multifaceted. Continued exploration of its synthetic pathways could lead to more efficient production methods, while investigations into its biological activity may uncover new therapeutic opportunities. Collaborative efforts between academia and industry are likely to drive innovation in this area.

In conclusion,trans-2,5-Dimethylmorpholine (CAS No. 67804-27-7) is a versatile compound with significant potential across multiple domains of science and technology. Its unique structural features make it an attractive candidate for drug development, material science applications, and fundamental chemical research.